Cas no 1021257-28-2 (N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1021257-28-2
• MF: C₂₂H₂₀N₄OS
• MW: 388.485403060913
• CID: 5380910
• Update Time: 2025-05-19

N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C22H20N4OS/c1-15-6-8-17(9-7-15)19-13-20-22(23-10-11-26(20)25-19)28-14-21(27)24-18-5-3-4-16(2)12-18/h3-13H,14H2,1-2H3,(H,24,27)
• InChI Key： PRXUHZDWHLPDDE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(C)C=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Professional Introduction to N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021257-28-2)

N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1021257-28-2, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and therapeutic applications. The molecular structure of this compound is characterized by its intricate arrangement of aromatic rings and heterocyclic systems, which contribute to its unique chemical properties and potential biological activities.

The core structure of N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide consists of a central pyrazole ring linked to a pyrazine moiety through a sulfur atom. This arrangement creates a scaffold that is highly versatile for medicinal chemistry modifications. The presence of the 3-methylphenyl group at one end of the molecule introduces a hydrophobic pocket that can interact with specific biological targets, while the acetamide moiety at the other end provides a polar interaction surface. These features make the compound an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. Pyrazole and pyrazine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The compound N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide embodies many of these desirable characteristics, making it a subject of intense research.

One of the most compelling aspects of this compound is its ability to modulate multiple biological pathways simultaneously. The sulfanyl group in the molecule plays a crucial role in enhancing its interactions with biological targets by providing additional binding sites. This feature is particularly important in drug design, where targeting multiple receptors or enzymes can lead to synergistic effects and improved therapeutic outcomes. Additionally, the presence of two aromatic rings increases the compound's lipophilicity, which can be advantageous for crossing biological membranes and achieving effective drug delivery.

The pharmacological potential of N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has been explored in several preclinical studies. Researchers have investigated its effects on enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathogenesis. Preliminary findings suggest that this compound exhibits inhibitory activity against several key enzymes, making it a promising lead for developing small-molecule inhibitors. Furthermore, its ability to interact with both protein and nucleic acid targets suggests that it may have broader therapeutic applications beyond enzyme inhibition.

The synthesis of N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the pyrazole-pyrazine core through cyclocondensation reactions. Subsequent functionalization steps introduce the sulfanyl group and the acetamide moiety, which are critical for achieving the desired biological activity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

The structural diversity offered by this compound makes it an excellent starting point for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural features influence biological activity. Such studies are essential for optimizing drug candidates and improving their efficacy while minimizing side effects. The flexibility provided by the pyrazole-pyrazine scaffold allows for numerous chemical modifications without compromising the overall integrity of the molecule.

In conclusion, N-(3-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021257-28-2) is a structurally complex and pharmacologically intriguing compound with significant potential in drug discovery. Its unique combination of pharmacophoric elements makes it an attractive candidate for further investigation in therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, compounds like this one are likely to play an increasingly important role in developing novel treatments for human diseases.